Cas no 1247232-37-6 (2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol)

• Product Name: 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol
• CAS No: 1247232-37-6
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5216383
• Update Time: 2025-05-20

2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(2,2-dimethylpropyl)amino]ethoxy}ethan-1-ol
• 2-(2-(Neopentylamino)ethoxy)ethan-1-ol
• Ethanol, 2-[2-[(2,2-dimethylpropyl)amino]ethoxy]-
• 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol

• Inchi： 1S/C9H21NO2/c1-9(2,3)8-10-4-6-12-7-5-11/h10-11H,4-8H2,1-3H3
• InChI Key： AWDXGZZOYKLOPD-UHFFFAOYSA-N
• SMILES： O(CCO)CCNCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 99.2
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol

Latest Research Insights on 1247232-37-6 and 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1247232-37-6 and the specific product 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug development, particularly in the context of targeted therapies and novel drug delivery systems. This research brief synthesizes the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the unique structural and functional properties of 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol, which make it a promising candidate for various pharmaceutical applications. Its amphiphilic nature, characterized by the presence of both hydrophilic and hydrophobic moieties, allows it to interact effectively with biological membranes and enhance drug solubility. Researchers have also noted its potential as a building block for more complex drug formulations, particularly in the development of prodrugs and conjugates.

In the context of CAS 1247232-37-6, recent investigations have focused on its role as an intermediate in the synthesis of biologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. The compound's stability and reactivity under various conditions have made it a valuable tool in medicinal chemistry, enabling the development of new therapeutic agents with improved efficacy and reduced side effects.

One of the most notable advancements involves the combination of these two compounds in the design of novel drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol as a surfactant in lipid-based nanoparticles, with 1247232-37-6 serving as a key linker molecule. This approach has shown promise in enhancing the bioavailability of poorly soluble drugs, particularly in oncology applications. The study reported a significant improvement in tumor-targeting efficiency and reduced systemic toxicity in preclinical models.

Further research has also delved into the pharmacokinetic and pharmacodynamic properties of these compounds. A recent pharmacokinetic profiling study (European Journal of Pharmaceutical Sciences, 2024) provided detailed insights into the absorption, distribution, metabolism, and excretion (ADME) characteristics of 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol. The findings suggest favorable drug-like properties, with good oral bioavailability and minimal interaction with cytochrome P450 enzymes, reducing the likelihood of drug-drug interactions.

The safety profile of these compounds has also been a focus of recent investigations. Toxicological studies conducted in 2023-2024 have demonstrated acceptable safety margins for both compounds in animal models, with no significant adverse effects observed at therapeutic doses. However, researchers have noted the need for further long-term toxicity studies to fully assess their safety profile in humans, particularly for chronic administration scenarios.

Looking ahead, the research community anticipates several promising directions for these compounds. Current investigations are exploring their potential in gene therapy applications, where their unique chemical properties may facilitate nucleic acid delivery. Additionally, their application in the development of targeted therapies for neurodegenerative diseases is gaining traction, with preliminary studies showing encouraging results in blood-brain barrier penetration.

In conclusion, the ongoing research on 1247232-37-6 and 2-{2-(2,2-dimethylpropyl)aminoethoxy}ethan-1-ol underscores their significant potential in pharmaceutical development. As our understanding of these compounds deepens, they are likely to play increasingly important roles in the design of next-generation therapeutics. Continued investment in research and development in this area is expected to yield valuable clinical applications in the coming years.